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Compound of Interest

Compound Name: AZD-8835

Cat. No.: B605784 Get Quote

The proper disposal of AZD-8835, a potent inhibitor of PI3Kα and PI3Kδ, is critical for

maintaining laboratory safety and ensuring environmental protection. As a compound classified

for causing organ damage through prolonged or repeated exposure, strict adherence to

established protocols is mandatory for all researchers, scientists, and drug development

professionals. This guide provides detailed, step-by-step instructions for the safe handling and

disposal of AZD-8835 waste.

Immediate Safety and Handling Protocols
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling of AZD-8835, including the

preparation of waste, should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid the inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

All materials that have come into contact with AZD-8835 must be treated as hazardous

waste. This includes unused product, empty containers, contaminated PPE (gloves, etc.),

and any labware (e.g., pipette tips, vials).
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Segregate AZD-8835 waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal.

Waste Containment:

Solid waste should be placed in a clearly labeled, sealed, and puncture-proof container.

The container must be compatible with the chemical nature of the waste.

Liquid waste containing AZD-8835 should be collected in a labeled, leak-proof container.

Ensure the container material is compatible with the solvents used.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "AZD-8835". Include the date the waste was first added to the container.

Storage:

Store the sealed and labeled waste containers in a designated, secure area away from

incompatible materials. The storage area should be cool, dry, and well-ventilated.

Disposal:

AZD-8835 waste must be disposed of through a licensed hazardous waste disposal

company. Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your

institution's Environmental Health and Safety (EHS) department for specific procedures

and to schedule a waste pickup.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information pertinent to

the handling and disposal of AZD-8835.
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Parameter Value Source

GHS Hazard Statement

H372: Causes damage to

organs through prolonged or

repeated exposure

PubChem

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations

PubChem

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory safety protocols for

handling hazardous chemicals and information typically found in Safety Data Sheets (SDS) for

compounds of this nature. The GHS classification is provided by PubChem.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AZD-8835.
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Start: AZD-8835 Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate AZD-8835 Waste

Contain Solid Waste
in Labeled, Sealed Container

Contain Liquid Waste
in Labeled, Leak-Proof Container

Store Waste in Designated
Secure Area

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by
Licensed Hazardous Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

AZD-8835 Disposal Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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